3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether

• Molecular Formula: C17H15N5OS
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 6-[(3,4-dimethylphenoxy)methyl]-3-pyridin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H15N5OS/c1-11-6-7-13(9-12(11)2)23-10-15-21-22-16(19-20-17(22)24-15)14-5-3-4-8-18-14/h3-9H,10H2,1-2H3
• InChI Key: PYFYWBFFKFYGHT-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OCC2=NN3C(=NN=C3S2)C4=CC=CC=N4)C

Description

3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether, also known as DPTM, is a compound with potential applications in scientific research. DPTM has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Mechanism of Action

3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been shown to modulate the activity of GABA-A receptors by binding to a specific site on the receptor. This results in an increase in the activity of the receptor, leading to an increase in the inhibitory effects of GABA. 3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has also been shown to inhibit the aggregation of amyloid-beta peptides, which is thought to be one of the key factors in the development of Alzheimer's disease.
Biochemical and Physiological Effects
Studies have shown that 3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether can have a range of biochemical and physiological effects, including an increase in the inhibitory effects of GABA, a decrease in the excitatory effects of glutamate, and an inhibition of the aggregation of amyloid-beta peptides. 3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has also been shown to have anxiolytic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether in lab experiments is its ability to selectively modulate the activity of GABA-A receptors, which are important targets in the treatment of anxiety and other disorders. However, one limitation is that 3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether can have off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for the study of 3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether. One direction is the development of more selective compounds that can modulate the activity of GABA-A receptors without having off-target effects. Another direction is the study of 3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether in animal models of Alzheimer's disease, to determine its potential as a therapeutic agent. Additionally, the use of 3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether in combination with other drugs may have synergistic effects and could be explored as a potential treatment for various disorders.

Synthesis Methods

3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has been synthesized using various methods, including the reaction of 3,4-dimethylbenzyl chloride with 3-(2-pyridinyl)-1,2,4-triazole-5-thiol, followed by reaction with sodium hydride and methyl iodide. Another method involves the reaction of 3,4-dimethylbenzyl chloride with 3-(2-pyridinyl)-1,2,4-triazole-5-thiol, followed by reaction with sodium azide and copper(I) iodide.

Scientific Research Applications

3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has potential applications in scientific research, particularly in the field of neuroscience. Studies have shown that 3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether can modulate the activity of GABA-A receptors, which are important targets in the treatment of anxiety and other disorders. 3,4-Dimethylphenyl [3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides.